Monobenzyl Phthalate
Monobenzyl Phthalate
Monobenzyl phthalate is a phthalic acid monoester resulting from the formal condensation of one of the carboxy groups of phthalic acid with the hydroxy group of benzyl alcohol. It is a major metabolite of the plasticiser butyl benzyl phthalate (BBP). It has a role as a xenoestrogen and a xenobiotic metabolite. It derives from a benzyl alcohol.
mono-Benzyl phthalate, also known as benzyl hydrogen phthalate or mbep, belongs to the class of organic compounds known as benzoic acid esters. These are ester derivatives of benzoic acid. mono-Benzyl phthalate has been primarily detected in urine. mono-Benzyl phthalate can be biosynthesized from benzyl alcohol. mono-Benzyl phthalate is a potentially toxic compound.
mono-Benzyl phthalate, also known as benzyl hydrogen phthalate or mbep, belongs to the class of organic compounds known as benzoic acid esters. These are ester derivatives of benzoic acid. mono-Benzyl phthalate has been primarily detected in urine. mono-Benzyl phthalate can be biosynthesized from benzyl alcohol. mono-Benzyl phthalate is a potentially toxic compound.
Brand Name:
Vulcanchem
CAS No.:
2528-16-7
VCID:
VC0134495
InChI:
InChI=1S/C15H12O4/c16-14(17)12-8-4-5-9-13(12)15(18)19-10-11-6-2-1-3-7-11/h1-9H,10H2,(H,16,17)
SMILES:
C1=CC=C(C=C1)COC(=O)C2=CC=CC=C2C(=O)O
Molecular Formula:
C15H12O4
Molecular Weight:
256.25 g/mol
Monobenzyl Phthalate
CAS No.: 2528-16-7
Reference Standards
VCID: VC0134495
Molecular Formula: C15H12O4
Molecular Weight: 256.25 g/mol
| CAS No. | 2528-16-7 |
|---|---|
| Product Name | Monobenzyl Phthalate |
| Molecular Formula | C15H12O4 |
| Molecular Weight | 256.25 g/mol |
| IUPAC Name | 2-phenylmethoxycarbonylbenzoic acid |
| Standard InChI | InChI=1S/C15H12O4/c16-14(17)12-8-4-5-9-13(12)15(18)19-10-11-6-2-1-3-7-11/h1-9H,10H2,(H,16,17) |
| Standard InChIKey | XIKIUQUXDNHBFR-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)COC(=O)C2=CC=CC=C2C(=O)O |
| Canonical SMILES | C1=CC=C(C=C1)COC(=O)C2=CC=CC=C2C(=O)O |
| Description | Monobenzyl phthalate is a phthalic acid monoester resulting from the formal condensation of one of the carboxy groups of phthalic acid with the hydroxy group of benzyl alcohol. It is a major metabolite of the plasticiser butyl benzyl phthalate (BBP). It has a role as a xenoestrogen and a xenobiotic metabolite. It derives from a benzyl alcohol. mono-Benzyl phthalate, also known as benzyl hydrogen phthalate or mbep, belongs to the class of organic compounds known as benzoic acid esters. These are ester derivatives of benzoic acid. mono-Benzyl phthalate has been primarily detected in urine. mono-Benzyl phthalate can be biosynthesized from benzyl alcohol. mono-Benzyl phthalate is a potentially toxic compound. |
| Related CAS | 23239-68-1 (calcium salt) |
| Synonyms | 1,2-Benzenedicarboxylic Acid 1-(Phenylmethyl) Ester; 1,2-Benzenedicarboxylic Acid Mono(phenylmethyl) Ester; Phthalic Acid Benzyl Ester; 2-[(Benzyloxy)carbonyl]benzoic Acid; Benzyl Hydrogen Phthalate; MBzP; NSC 402008; |
| PubChem Compound | 31736 |
| Last Modified | Nov 11 2021 |
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